1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• IUPAC Name: 1-(1-benzyl-5-methyltriazol-4-yl)ethanone
• InChI: InChI=1S/C12H13N3O/c1-9-12(10(2)16)13-14-15(9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key: CSYWJMQGCVHNCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=CC=CC=C2)C(=O)C
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID90377511
• Molecular Weight: 215.25 g/mol
• CAS RN: 133992-60-6

Description

The compound “1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone” is a derivative of the 1,2,3-triazole family. Triazoles are a group of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse biological activities and are commonly used in medicinal chemistry.

Synthesis Analysis

The synthesis of similar triazole derivatives often involves the click reaction of substituted benzylazide with an ethynyl-substituted compound. The starting compounds, such as 4-ethynyl-2-substituted phenylthiazole, can be synthesized from the corresponding thiazole aldehyde using the Ohira-Bestmann reagent.

Molecular Structure Analysis

The molecular structure of “1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone” is characterized by the presence of a 1,2,3-triazole ring attached to a benzyl group and an ethanone group. The triazole ring is a five-membered ring containing three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

Triazole derivatives, including “1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone”, can participate in various chemical reactions. For instance, they can undergo click reactions with azides to form larger triazole derivatives.

Scientific Research Applications

Biochemical Tool

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Stabilizer for Copper Ions

In vitro studies have shown that TBTA can stabilize both Cu+ and Cu2+ ions in the reaction environment. .

Anticancer Agent

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Antiproliferative Agent

Compounds related to “1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone” have been used to prepare a series of 1,2-benzisoxazole tethered 1,2,3-triazoles. .

Click Chemistry Reagent

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Ligand for Copper Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

TBTA has been used as a ligand in the Copper Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a type of click chemistry reaction. .

Future Directions

The future directions for research on “1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone” and similar compounds could involve further exploration of their biological activities. For instance, some triazole derivatives have been found to exhibit cytotoxic activity against various cancer cell lines. Therefore, these compounds could potentially be developed into new anticancer drugs.

Mechanism of Action

Target of Action

The primary target of 1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, also known as Tris(benzyltriazolylmethyl)amine (TBTA), is the copper(I) ion . TBTA acts as a ligand, stabilizing the copper(I) ion in biochemical reactions .

Mode of Action

TBTA interacts with its target, the copper(I) ion, by forming a complex that stabilizes the ion . This stabilization prevents the copper(I) ion from undergoing disproportionation and oxidation, thereby enhancing its catalytic effect in biochemical reactions .

Biochemical Pathways

The primary biochemical pathway affected by TBTA is the azide-alkyne cycloaddition, also known as the “click” reaction . By stabilizing the copper(I) ion, TBTA enhances the efficiency of this reaction, which is widely used in bioconjugation and material science .

Pharmacokinetics

It is known that tbta is soluble in dmso and dmf , suggesting that it may have good bioavailability.

Result of Action

The stabilization of the copper(I) ion by TBTA enhances the efficiency of the azide-alkyne cycloaddition . This can result in more efficient bioconjugation reactions, which are used in various fields of research and industry, including drug discovery, proteomics, and material science .

Action Environment

The action of TBTA is influenced by environmental factors such as the presence of an inert atmosphere or anhydrous conditions . One of the advantages of tbta is that it can stabilize the copper(i) ion without requiring these conditions . This makes TBTA a useful tool in a wide range of environments and applications .